Cas no 2171881-90-4 (3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid)

• Product Name: 3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• CAS No: 2171881-90-4
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6052185
• PubChem ID: 165723260
• Update Time: 2025-10-28

3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid
• 2171881-90-4
• EN300-1497799
• 3-{[4-bromo-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methylbutanoic acid

• Inchi： 1S/C27H25BrN2O5/c1-27(2,14-24(31)32)30-25(33)16-11-12-22(28)23(13-16)29-26(34)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21H,14-15H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： NINJRMHQMVTNBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid

Introduction to 3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171881-90-4) and Its Emerging Applications in Chemical Biology

3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid, identified by the CAS number 2171881-90-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, combines multiple functional groups that make it a promising candidate for various biochemical applications. The presence of a bromo-substituted phenyl ring, a fluorenylmethoxycarbonyl (Fmoc) protected amino group, and a formamido side chain contributes to its unique reactivity and potential biological activity.

The Fmoc group is particularly noteworthy, as it is widely employed in peptide synthesis due to its stability and ease of removal under mild acidic conditions. This feature makes the compound valuable for constructing complex peptides or as an intermediate in the synthesis of protease inhibitors. Additionally, the bromo-substituent on the phenyl ring enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are essential for building biaryl structures found in many bioactive molecules.

The formamido moiety introduces a polar amide bond, which can participate in hydrogen bonding interactions, influencing both the solubility and binding affinity of the compound. This structural feature is often exploited in drug design to improve pharmacokinetic properties. Furthermore, the 3-methylbutanoic acid tail adds a hydrophobic region, potentially affecting membrane permeability and metabolic stability. The combination of these features positions this compound as a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties, including binding affinities andADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Studies have demonstrated that molecules with similar structural motifs can exhibit potent activity against targets such as kinases and proteases. For instance, derivatives of this compound have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The bromo-substituted phenyl ring, when incorporated into such scaffolds, has been shown to enhance binding interactions through π-stacking and halogen bonding.

The role of fluorenylmethoxycarbonyl (Fmoc) protection extends beyond peptide synthesis; it can also be utilized in the development of novel catalysts or ligands for asymmetric synthesis. The fluorene moiety itself is known for its rigidity and electronic properties, which can modulate reactivity in catalytic systems. This has led to investigations into using this compound as a precursor for chiral auxiliaries or organometallic complexes that facilitate enantioselective transformations.

In the realm of drug discovery, the integration of machine learning algorithms has revolutionized the identification of lead compounds. By analyzing vast datasets of molecular structures and their biological activities, researchers can predict the potential efficacy of novel compounds with unprecedented accuracy. The structural complexity of 3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid makes it an attractive candidate for such high-throughput virtual screening campaigns. Its diverse functional groups provide multiple points of interaction with biological targets, increasing the likelihood of discovering novel therapeutic agents.

Moreover, the compound’s potential as an intermediate in synthetic chemistry has been explored in recent literature. Researchers have leveraged its reactivity to develop new synthetic routes to complex natural products or pharmacologically relevant scaffolds. For example, the bromo-substituent has been utilized in palladium-catalyzed cross-coupling reactions to introduce aryl groups at specific positions, enabling the construction of polycyclic architectures. Such strategies are particularly valuable in generating molecules with high binding affinity and selectivity.

The formamido group has also been investigated for its role in modulating protein-protein interactions. By serving as a hydrogen bond acceptor or donor, it can influence the conformational dynamics of target proteins, potentially leading to allosteric modulation. This concept has been applied in designing molecules that disrupt pathogenic protein-protein interactions without directly inhibiting enzymatic activity. Such approaches are gaining traction as alternative strategies to traditional small-molecule inhibition.

Emerging research suggests that this compound may find applications beyond traditional pharmaceuticals. For instance, its structural features make it suitable for use as a chiral ligand in transition metal catalysis or as a building block for materials with unique electronic properties. The combination of hydrophobicity provided by the 3-methylbutanoic acid tail and hydrophilicity from the amide groups allows for tunable solubility characteristics, making it adaptable for various applications ranging from organic electronics to bioimaging probes.

The future prospects for this compound are further illuminated by ongoing studies into its derivatives. Researchers are exploring modifications such as varying substituents on the phenyl ring or introducing additional functional groups to enhance bioavailability or target specificity. Advances in synthetic methodologies have made it feasible to generate libraries of analogs rapidly, enabling systematic optimization efforts.

In conclusion,3-{4-bromo-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methylbutanoic acid (CAS No. 2171881-90-4) represents a fascinating example of how structural complexity can be leveraged to develop multifunctional molecules with broad applicability across chemical biology and pharmaceutical research. Its unique combination of reactive sites and physicochemical properties positions it as a valuable tool for both academic investigation and industrial development.